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Compound of Interest

3-tert-butylbenzenesulfonyl
Chloride

cat. No.: B1302608

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
tert-butylbenzenesulfonyl chloride. The information is compiled for researchers, scientists,
and professionals in drug development who may utilize this compound as a reagent or building
block in synthetic chemistry. While extensive data on all physical parameters for this specific
isomer is limited in publicly available literature, this document summarizes the available
guantitative data and presents standardized experimental protocols for the determination of key
physical properties.

Core Physical Properties

Quantitative data for 3-tert-butylbenzenesulfonyl chloride is summarized in the table below.
It is important to note that experimentally determined values for melting point and density of the
3-tert-butyl isomer are not readily available in the cited literature. The physical form has been
described as a colorless to yellow liquid, semi-solid, or solid, suggesting a melting point near
ambient temperature.
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Property Value Source
Molecular Formula C10H13CIO2S [1112][3]
Molecular Weight 232.72 g/mol [1][2]
Boiling Point 301.9 °C at 760 mmHg [1]
93-94 °C at 0.8 mmHg [2]

Colorless to Yellow Liquid or

Physical Form o _
Semi-Solid or Solid

Purity 97%

Storage Temperature 2-8 °C, under inert atmosphere

Experimental Protocols

Detailed experimental methodologies for determining the primary physical properties of sulfonyl
chlorides are outlined below. These represent standard laboratory procedures and can be
applied to 3-tert-butylbenzenesulfonyl chloride.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions to a liquid. This property is
a crucial indicator of purity.[4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.angenechemical.com/productshow/AGN-PC-0KKLMR.html
https://synquestlabs.com/ProductV2/ProductDetail/60181
https://m.chemicalbook.com/ProductChemicalPropertiesCB21475490_EN.htm
https://www.angenechemical.com/productshow/AGN-PC-0KKLMR.html
https://synquestlabs.com/ProductV2/ProductDetail/60181
https://www.angenechemical.com/productshow/AGN-PC-0KKLMR.html
https://synquestlabs.com/ProductV2/ProductDetail/60181
https://www.benchchem.com/product/b1302608?utm_src=pdf-body
https://www.chm.uri.edu/mmcgregor/chm228/use_of_melting_point_apparatus.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Ensure the sample of 3-tert-butylbenzenesulfonyl chloride is crystalline and dry. If
necessary, grind the sample to a fine powder using a mortar and pestle.[4]

o Pack the capillary tube by pressing the open end into the powdered sample. A small amount
of solid should enter the tube.

« Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end. The
packed sample height should be approximately 2-3 mm.[5]

» Place the packed capillary tube into the heating block of the melting point apparatus.
e Heat the sample rapidly to about 20°C below the expected melting point.
o Decrease the heating rate to 1-2°C per minute to allow for accurate observation.

o Record the temperature at which the first droplet of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range is the melting point.[5]

Boiling Point Determination (Micro Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[6]

Apparatus:

e Thiele tube or a small beaker for a heating bath

Heating oil (e.g., mineral oil)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Procedure:
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Place a small amount of liquid 3-tert-butylbenzenesulfonyl chloride into the small test
tube.

Invert the sealed capillary tube and place it inside the test tube with the open end submerged
in the liquid.

Attach the test tube to the thermometer.
Immerse the assembly in the Thiele tube or oil bath.

Heat the apparatus gently. As the temperature rises, air will escape from the capillary tube.[7]

[8]
When a steady stream of bubbles emerges from the capillary tube, stop heating.[8]

The boiling point is the temperature at which the liquid just begins to enter the capillary tube
as the apparatus cools.[6][8]

Density Determination (Pycnometer Method)

Density is the mass of a substance per unit volume. For a solid, the pycnometer method is a
precise technique.[9]

Apparatus:

o Pycnometer (a flask with a specific, known volume)

e Analytical balance

e Aliquid in which the solid is insoluble (e.g., a hydrocarbon solvent)
Procedure:

» Weigh the clean, dry, and empty pycnometer.

e Place a sample of solid 3-tert-butylbenzenesulfonyl chloride into the pycnometer and
weigh it again to determine the mass of the sample.
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Fill the pycnometer containing the sample with the chosen liquid, ensuring no air bubbles are

trapped, and weigh it.
« Empty and clean the pycnometer. Fill it with the same liquid and weigh it.

The density of the solid can be calculated using the recorded masses and the known density

of the liquid.

Logical and Experimental Workflows

The following diagrams illustrate the logical relationships in the synthesis and purification of a
benzenesulfonyl chloride, which is applicable to 3-tert-butylbenzenesulfonyl chloride.
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Caption: A generalized workflow for the synthesis of 3-tert-butylbenzenesulfonyl chloride.
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Caption: Logical workflow for the determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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